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Compound of Interest

Compound Name: Nor Propranolol-d7 Hydrochloride

Cat. No.: B587504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of Nor Propranolol-d7 Hydrochloride
(CAS No. 1246819-85-1), a deuterated analog of the propranolol metabolite, Nor Propranolol.

This document is intended for researchers, scientists, and professionals in drug development,

offering comprehensive data on its properties, its role in pharmacokinetic studies, and detailed

analytical methodologies. The guide includes structured data tables, experimental protocols,

and visualizations of relevant biological pathways and analytical workflows to facilitate its

application in a laboratory setting.

Introduction
Nor Propranolol-d7 Hydrochloride is the deuterated form of Nor Propranolol (also known as

N-desisopropylpropranolol), a metabolite of the widely used beta-blocker, Propranolol.[1] Due

to the incorporation of seven deuterium atoms, this compound serves as an excellent internal

standard for quantitative bioanalytical studies, particularly in liquid chromatography-mass

spectrometry (LC-MS) based assays.[2] The stable isotopic labeling ensures that its chemical

and physical properties are nearly identical to the endogenous metabolite, while its increased

mass allows for clear differentiation in mass spectrometric analysis. This guide will delve into

the technical details of this compound, providing a valuable resource for its application in

research and development.
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Compound Properties
A summary of the key chemical and physical properties of Nor Propranolol-d7 Hydrochloride
is presented in Table 1.

Property Value Reference

CAS Number 1246819-85-1 [3][4][5][6]

Molecular Formula C13H9D7ClNO2 [4][6]

Molecular Weight 260.77 g/mol [4][6]

Synonyms

1-Amino-3-(1-

naphthalenyloxy)-2-propanol-

d7 Hydrochloride, 1-Amino-3-

(α-naphthyloxy)propan-2-ol-d7

Hydrochloride, (+/-)-

Desisopropylpropranolol-d7

Hydrochloride, (+/-)-

Norpropranolol-d7

Hydrochloride, N-

Deisopropylpropranolol-d7

Hydrochloride

Appearance Light Brown Solid

Storage 2-8°C Refrigerator

Purity 98.75% [6]

Synthesis
While a detailed, step-by-step synthesis protocol for Nor Propranolol-d7 Hydrochloride is not

readily available in the public domain, the general synthetic strategy would involve the

preparation of deuterated precursors. The synthesis of the parent compound, propranolol,

typically involves the reaction of 1-naphthol with epichlorohydrin, followed by a ring-opening

reaction with isopropylamine.
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For the synthesis of Nor Propranolol-d7, a similar pathway would be followed, but with the use

of deuterated isopropylamine or other deuterated intermediates. The "Nor" designation

indicates the absence of the isopropyl group, which is a primary site of metabolism for

propranolol. The deuteration is typically achieved through methods such as hydrogen isotope

exchange, reduction of halogenated substrates, or the use of deuterated reagents in the

synthetic process.[7]

Role in Propranolol Metabolism
Propranolol undergoes extensive metabolism in the liver, with three primary pathways: ring

oxidation, side-chain oxidation, and glucuronidation.[8][9] Nor Propranolol is a product of the

side-chain oxidation pathway.[8][9]

Propranolol Metabolic Pathways
The major metabolic pathways of propranolol are summarized in the following diagram:

Propranolol

Propranolol
Glucuronide

Glucuronidation
(UGTs)

4-Hydroxypropranolol

Ring Oxidation
(CYP2D6, CYP1A2)

Nor Propranolol
(N-desisopropylpropranolol)

Side-Chain Oxidation
(CYP1A2, CYP2D6)

Napthoxylactic AcidFurther Oxidation
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Caption: Major metabolic pathways of Propranolol.

Quantitative Contribution of Metabolic Pathways
Studies have quantified the contribution of each major metabolic pathway to the overall

elimination of propranolol. The data from a study in normal human subjects is summarized in

Table 2.
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Metabolic Pathway Percentage of Dose (%) Reference

Ring Oxidation 42 [8]

Side-Chain Oxidation 41 [8]

Glucuronidation 17 [8]

Experimental Protocols: Use as an Internal Standard
Nor Propranolol-d7 Hydrochloride is primarily used as an internal standard in bioanalytical

methods to quantify propranolol and its metabolites in biological matrices like plasma. Below is

a representative experimental protocol for an LC-MS/MS method, adapted from published

methodologies for propranolol analysis.

Sample Preparation
A protein precipitation method is commonly employed for plasma sample preparation.

Plasma Sample
(e.g., 100 µL)

Protein Precipitation
(e.g., with Acetonitrile)

Internal Standard
(Nor Propranolol-d7 HCl)

Centrifugation Supernatant Collection Injection into
LC-MS/MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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